![molecular formula C10H11ClF3N B1430016 1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride CAS No. 1432679-86-1](/img/structure/B1430016.png)
1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride
Overview
Description
“1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride” is a chemical compound with the CAS Number: 1432679-86-1 . It has a molecular weight of 237.65 .
Synthesis Analysis
While specific synthesis methods for this compound were not found, a related compound, trifluoromethyl amines, has been synthesized using a CF3SO2Na-based trifluoromethylation of secondary amines . This method has been extended to the configuration of perfluoroalkyl amines using RfSO2Na .Molecular Structure Analysis
The IUPAC name for this compound is 1-(3-(trifluoromethyl)phenyl)prop-2-en-1-amine hydrochloride . The InChI code is 1S/C10H10F3N.ClH/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13;/h2-6,9H,1,14H2;1H .Physical And Chemical Properties Analysis
This compound has a molecular weight of 237.65 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Antidepressant Research
Compounds containing the trifluoromethyl group, such as “1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride”, have been studied for their potential antidepressant effects . In one study, a compound with a similar structure showed an antidepressant-like effect in mice, which was related to the modulation of the serotonergic system, especially the 5-HT 1A and 5-HT 3 receptors .
Drug Development
The trifluoromethyl group is a common feature in many FDA-approved drugs . It’s possible that “1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride” could be used in the development of new drugs due to its trifluoromethyl group. This group has been found in more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) .
Synthesis of Other Compounds
“1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride” could potentially be used as a starting material or intermediate in the synthesis of other complex organic compounds. For example, compounds with similar structures have been used in the synthesis of potential drug molecules .
Study of Fluorine-Containing Compounds
The trifluoromethyl group in “1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride” makes it a valuable compound for studying the properties and behaviors of fluorine-containing compounds. Fluorine-containing compounds significantly affect pharmaceutical growth and have numerous applications in medicines, electronics, agrochemicals, and catalysis .
Neurological Research
Given the compound’s potential effects on the serotonergic system , it could be used in research related to neurological disorders, such as depression, anxiety, and other mood disorders.
properties
IUPAC Name |
1-[3-(trifluoromethyl)phenyl]prop-2-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3N.ClH/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13;/h2-6,9H,1,14H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLERDLVRZIMGPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(C1=CC(=CC=C1)C(F)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Trifluoromethyl)phenyl]prop-2-en-1-amine hydrochloride | |
CAS RN |
1432679-86-1 |
Source
|
| Record name | Benzenemethanamine, α-ethenyl-3-(trifluoromethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1432679-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,2,4]Triazolo[4,3-a]pyrazin-5-amine](/img/structure/B1429935.png)
![2-Oxo-1,2-dihydrospiro[indole-3,3'-pyrrolidine]-4'-carbonitrile hydrochloride](/img/structure/B1429936.png)
![3-Ethyl-3,9-diazabicyclo[4.2.1]nonane](/img/structure/B1429939.png)
![2',3'-Dihydrospiro[cyclopropane-1,1'-indene]-3-ylmethanamine hydrochloride](/img/structure/B1429940.png)
![[(2,5-Difluorophenyl)methyl]hydrazine hydrochloride](/img/structure/B1429945.png)
![Methyl[2-(propane-2-sulfonyl)ethyl]amine hydrochloride](/img/structure/B1429946.png)
![2-{8-Methyl-8-azabicyclo[3.2.1]octan-3-ylidene}acetic acid hydrochloride](/img/structure/B1429949.png)
![3-oxo-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid](/img/structure/B1429953.png)
